Cas no 1702430-90-7 (1,8,16-triazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-9,11,13,15-tetraene)

• Product Name: 1,8,16-triazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-9,11,13,15-tetraene
• CAS No: 1702430-90-7
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5913549
• PubChem ID: 136840785
• Update Time: 2025-05-19

1,8,16-triazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-9,11,13,15-tetraene Chemical and Physical Properties

Names and Identifiers

• 1,8,16-triazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-9,11,13,15-tetraene
• EN300-1118074
• 1702430-90-7
• 1,8,16-triazatetracyclo[7.7.0.0^{2,6}.0^{10,15}]hexadeca-9,11,13,15-tetraene

• Inchi： 1S/C13H15N3/c1-2-6-11-10(5-1)13-14-8-9-4-3-7-12(9)16(13)15-11/h1-2,5-6,9,12,14H,3-4,7-8H2
• InChI Key： QMDKRTSFRCATDV-UHFFFAOYSA-N
• SMILES： N12C(=C3C=CC=CC3=N1)NCC1CCCC21

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.8Ų

Additional information on 1,8,16-triazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-9,11,13,15-tetraene

Recent Advances in the Study of 1,8,16-Triazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-9,11,13,15-tetraene (CAS: 1702430-90-7)

The compound 1,8,16-triazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-9,11,13,15-tetraene (CAS: 1702430-90-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's complex polycyclic structure, which features multiple nitrogen atoms and conjugated double bonds. This structural motif is believed to contribute to its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. Researchers have employed advanced synthetic techniques, such as multi-component reactions and catalytic cyclization, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 1,8,16-triazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-9,11,13,15-tetraene exhibits promising activity against several disease models. For instance, it has shown inhibitory effects on specific kinases implicated in cancer progression, suggesting its potential as an anti-cancer agent. Additionally, preliminary data indicate that the compound may modulate inflammatory pathways, making it a candidate for treating autoimmune and inflammatory disorders.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent efforts have focused on derivatization strategies to improve these properties while retaining the compound's biological activity.

In conclusion, 1,8,16-triazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-9,11,13,15-tetraene represents a promising scaffold for drug discovery, with its unique structure and versatile biological activity. Ongoing research is expected to provide deeper insights into its mechanism of action and therapeutic potential, paving the way for its eventual clinical application.